![molecular formula C14H10BrN3OS B1207457 2-[(4-Bromophenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole](/img/structure/B1207457.png)
2-[(4-Bromophenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole
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Overview
Description
2-[(4-bromophenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole is an aryl sulfide.
Scientific Research Applications
Insecticidal Activity
Research has demonstrated that derivatives containing the 1,3,4-oxadiazole ring exhibit significant insecticidal activities. For instance, compounds decorated with a 1,3,4-oxadiazole were found to be more potent than those with a 1,2,4-oxadiazole, affecting the larvicidal activities against pests like Plutella xylostella and Spodoptera exigua. This suggests the potential of such compounds in developing new insecticides with improved efficacy and specificity (Li et al., 2013).
Antimicrobial Evaluation
The synthesis of novel 2-aryl-5-((1-aryl-1H-1,2,3-triazol-4-yl)methylthio)-1,3,4-oxadiazoles and their subsequent evaluation for antimicrobial activity revealed significant effects against various bacterial and fungal strains. Such studies highlight the potential of 1,3,4-oxadiazole derivatives in the development of new antimicrobial agents, offering a promising avenue for combating microbial infections (Sindhu et al., 2013).
Anti-proliferative Activity
Research into 5-(2-amino-3-pyridyl)-1,3,4-oxadiazole derivatives has uncovered compounds with cytotoxic activity against various human tumor cell lines. These findings indicate the potential of such derivatives in cancer therapy, suggesting a pathway for the synthesis of new anticancer agents (Liszkiewicz et al., 2003).
Synthesis of Heterocyclic Compounds
The compound has been utilized in the synthesis of various heterocyclic compounds, demonstrating its versatility as a precursor in organic synthesis. Such applications are crucial for developing novel compounds with potential industrial and pharmaceutical uses (Jiang et al., 2014).
Electrochemical and Spectral Studies
Symmetrically substituted derivatives of 1,3,4-oxadiazole have been studied for their electrochemical and spectral characteristics. These studies provide insights into the electronic structure and reactivity of such compounds, informing their potential applications in materials science and nanotechnology (Kudelko et al., 2015).
properties
Molecular Formula |
C14H10BrN3OS |
---|---|
Molecular Weight |
348.22 g/mol |
IUPAC Name |
2-[(4-bromophenyl)methylsulfanyl]-5-pyridin-3-yl-1,3,4-oxadiazole |
InChI |
InChI=1S/C14H10BrN3OS/c15-12-5-3-10(4-6-12)9-20-14-18-17-13(19-14)11-2-1-7-16-8-11/h1-8H,9H2 |
InChI Key |
ALJZALDUCAILCZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CN=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)Br |
Canonical SMILES |
C1=CC(=CN=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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